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Compound of Interest

Compound Name: 4-Chloro-5-methoxypyrimidine

Cat. No.: B183928 Get Quote

In-depth Technical Guide: 4-Chloro-5-
methoxypyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, properties,

and handling procedures for 4-Chloro-5-methoxypyrimidine (CAS No. 695-85-2). The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough resource for laboratory and research applications.

Chemical Identification and Properties
4-Chloro-5-methoxypyrimidine is a substituted pyrimidine that serves as a key intermediate

in pharmaceutical and agrochemical research.[1][2] Its reactivity is influenced by the presence

of both a chloro and a methoxy group on the pyrimidine ring.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 695-85-2
ChemScene[3], Combi-

Blocks[4]

Molecular Formula C₅H₅ClN₂O
ChemScene[3],

CymitQuimica[1]

Molecular Weight 144.56 g/mol
ChemScene[3], AK

Scientific[5]

Appearance
White to light yellow

solid/Yellow powder
CymitQuimica[1]

Melting Point 60-70 °C Combi-Blocks[4]

60-65 °C AK Scientific[5]

63-64 °C ChemBK[6]

Boiling Point 221.9 °C at 760 mmHg ChemNet[7]

Density 1.292 g/cm³ ChemNet[7]

Flash Point 88 °C ChemNet[7]

Solubility Soluble in organic solvents CymitQuimica[1]

Storage
Store long-term at -20°C,

sealed, away from moisture

ChemScene[3], AK

Scientific[5]

Hazard Identification and Safety Precautions
4-Chloro-5-methoxypyrimidine is classified as a hazardous substance. Appropriate personal

protective equipment (PPE) and handling procedures are crucial to ensure safety.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Source: Combi-Blocks Safety

Data Sheet[4]

Recommended Safety Precautions:
P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

P264: Wash thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methoxypyrimidine
(CAS 695-85-2) is not readily available in the public domain. However, synthetic methods for

structurally similar compounds, such as 2,4-dichloro-5-methoxypyrimidine, have been

documented in patent literature. These methods generally involve the chlorination of a

corresponding hydroxypyrimidine precursor. Researchers should consult relevant chemical

literature and databases for analogous procedures, adapting them with caution and appropriate

safety measures.

Handling and Emergency Procedures
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Proper handling and emergency preparedness are essential when working with 4-Chloro-5-
methoxypyrimidine.

First-Aid Measures:
If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[4]

If on skin: Wash with soap and water.[4]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do – continue rinsing.[4]

Spillage and Disposal:
In case of a spill, avoid dust formation and ensure adequate ventilation.[8] Sweep up the

material and place it in a suitable, closed container for disposal.[8] Waste disposal should be

conducted in accordance with local, regional, and national regulations.[8]

Visualized Workflows and Relationships
The following diagrams illustrate key logical relationships and workflows for the safe handling

and use of 4-Chloro-5-methoxypyrimidine.
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Safe Handling Workflow for 4-Chloro-5-methoxypyrimidine

Preparation
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 4-Chloro-5-methoxypyrimidine.
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Emergency Response for Exposure

Immediate Actions

Follow-up

Exposure Event
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Administer First Aid

Seek Medical Attention First Aid Measures

Report Incident

Review Safety Procedures

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure event.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain regarding the direct

interaction of 4-Chloro-5-methoxypyrimidine with biological signaling pathways. Its primary

role in the scientific literature is as a chemical intermediate for the synthesis of more complex,

biologically active molecules.[1][2] Researchers utilizing this compound in drug discovery are

encouraged to perform their own bioassays to determine its specific biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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